Cas no 1361832-56-5 (5-Chloro-3-(3,5-dichlorophenyl)picolinonitrile)

• Product Name: 5-Chloro-3-(3,5-dichlorophenyl)picolinonitrile
• CAS No: 1361832-56-5
• MF: C₁₂H₅Cl₃N₂
• MW: 283.540499448776
• CID: 4911976
• Update Time: 2025-08-04

5-Chloro-3-(3,5-dichlorophenyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(3,5-dichlorophenyl)picolinonitrile

• Inchi： 1S/C12H5Cl3N2/c13-8-1-7(2-9(14)3-8)11-4-10(15)6-17-12(11)5-16/h1-4,6H
• InChI Key： AOAIELWKJUJKLV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C(C#N)=NC=C(C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 304
• XLogP3: 4.4
• Topological Polar Surface Area: 36.7

Additional information on 5-Chloro-3-(3,5-dichlorophenyl)picolinonitrile

5-Chloro-3-(3,5-dichlorophenyl)picolinonitrile: A Comprehensive Overview

5-Chloro-3-(3,5-dichlorophenyl)picolinonitrile, with the CAS number 1361832-56-5, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is notable for its unique structural features and potential applications in various industries. The molecule consists of a picolinonitrile backbone with specific substituents that confer it with distinct chemical properties.

The name 5-Chloro-3-(3,5-dichlorophenyl)picolinonitrile itself provides a detailed description of its structure. The "picolinonitrile" portion refers to a pyridine derivative with a nitrile group at the 2-position and chlorine atoms at specific positions on the ring. The "3-(3,5-dichlorophenyl)" substituent indicates a phenyl ring attached to the third position of the picolinonitrile ring, with chlorine atoms at the 3 and 5 positions of this phenyl group. This combination of functional groups makes the compound highly versatile and potentially useful in a variety of chemical reactions and applications.

Recent studies have highlighted the importance of such compounds in the development of new materials and pharmaceuticals. For instance, researchers have explored the use of 5-Chloro-3-(3,5-dichlorophenyl)picolinonitrile as a precursor in the synthesis of advanced polymers and as an active ingredient in certain drug formulations. Its ability to form stable complexes with metal ions has also made it a valuable component in catalytic processes.

The synthesis of 5-Chloro-3-(3,5-dichlorophenyl)picolinonitrile involves a series of carefully controlled reactions that ensure high purity and consistency. Typically, the process begins with the preparation of intermediates such as chlorinated aromatic compounds, which are then subjected to nucleophilic substitution or coupling reactions to form the final product. The use of modern synthetic techniques has significantly improved the yield and efficiency of this process.

In terms of physical properties, 5-Chloro-3-(3,5-dichlorophenyl)picolinonitrile exhibits a high melting point due to its rigid molecular structure and strong intermolecular forces. It is also relatively stable under normal conditions, making it suitable for long-term storage and transportation. However, care must be taken during handling to avoid exposure to moisture or strong oxidizing agents, which could lead to degradation.

The application potential of this compound extends beyond traditional chemical uses. For example, it has been investigated for its role in electronic materials, where its electronic properties make it a candidate for use in organic semiconductors or light-emitting diodes (LEDs). Additionally, its ability to act as a ligand in metal complexes has opened up new avenues for its use in catalysis and sensing technologies.

In conclusion, 5-Chloro-3-(3,5-dichlorophenyl)picolinonitrile is a compound with significant potential across multiple disciplines. Its unique structure and properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications and improve synthetic methods, this compound is poised to play an increasingly important role in advancing modern chemistry.